Cas no 39568-89-3 (2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol)
39568-89-3 structure
Product Name:2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
CAS No:39568-89-3
MF:C8H6Cl4O2
MW:275.94403886795
CID:310153
PubChem ID:198205
Update Time:2025-04-19
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedimethanol,2,4,5,6-tetrachloro-
- [2,3,4,6-tetrachloro-5-(hydroxymethyl)phenyl]methanol
- 2 4 5 6-TETRACHLORO-M-XYLENE-A A-DIOL
- 2.4.5.6-Tetrachlorobenzene-1.3-dimethanol
- (2,4,5,6-tetrachlorobenzene-1,3-diyl)dimethanol
- 2,4,5,6-Tetrachlorobenzene-l,3-dimethanol
- 2,4,5,6-Tetrachloro-m-xylene-alpha,alpha'-diol
- BRN 2273274
- m-Xylene-alpha,alpha'-diol, 2,4,5,6-tetrachloro-
- FT-0720451
- EINECS 254-517-3
- SCHEMBL560496
- 2,3,4,6-TETRACHLORO-M-XYLENE-ALPHA,ALPHA'-DIOL
- NS00030604
- 2,4,5,6-Tetrachloro-m-xylene-a,a'-diol
- DTXSID10192682
- 39568-89-3
- AKOS024325554
- (perchloro-1,3-phenylene)dimethanol
- 2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol
-
- Inchi: 1S/C8H6Cl4O2/c9-5-3(1-13)6(10)8(12)7(11)4(5)2-14/h13-14H,1-2H2
- InChI Key: JYLBVCKNJDTYGB-UHFFFAOYSA-N
- SMILES: ClC1C(CO)=C(C(=C(C=1CO)Cl)Cl)Cl
Computed Properties
- Exact Mass: 275.909
- Monoisotopic Mass: 273.912
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.673
- Boiling Point: 401.7°Cat760mmHg
- Flash Point: 196.8°C
- Refractive Index: 1.631
- PSA: 40.46000
- LogP: 3.28480
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T890470-500mg |
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol |
39568-89-3 | 500mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T890470-1g |
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol |
39568-89-3 | 1g |
$ 65.00 | 2022-06-02 | ||
| TRC | T890470-5g |
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol |
39568-89-3 | 5g |
$ 115.00 | 2022-06-02 |
2,4,5,6-Tetrachloro-m-Xylene-a,a-Diol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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